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Compound of Interest

Compound Name: 5,8-dibromo-2-methylquinoxaline

Cat. No.: B8460725

Physical Properties of 5,8-dibromo-2-
methylquinoxaline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the known physical properties of the heterocyclic compound
5,8-dibromo-2-methylquinoxaline, specifically focusing on its melting point and solubility.
Despite a thorough review of available scientific literature and chemical databases, specific
experimentally determined data for 5,8-dibromo-2-methylquinoxaline remains limited. This
document summarizes the available information on closely related compounds to provide a
predictive context for its physicochemical behavior.

Summary of Physical Properties

Due to the absence of direct experimental data for 5,8-dibromo-2-methylquinoxaline, this
section presents data for structurally analogous quinoxaline derivatives. These values can offer
an estimation of the expected properties of the target compound.
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Compound Molecular Formula  Melting Point (°C) Solubility

5,8-dibromo-2-

methylquinoxaline

CoHeBraN2 Data not available Data not available

Insoluble in water;

5,8- 198-203 Soluble in alcohols,
) ] ) CsHaBraN2z
dibromoquinoxaline (decomposes)[1] ethers, and ketones.

[1]

5,8-dibromo-2,3-

diethylguinoxaline

C12H12Br2N2 Data not available Data not available

Computed properties for 5,8-dibromo-2-methylquinoxaline are available in public databases
such as PubChem, but these are theoretical calculations and have not been experimentally
verified.

Experimental Protocols

Detailed experimental protocols for the determination of the melting point and solubility of 5,8-
dibromo-2-methylquinoxaline are not available in the reviewed literature. However, standard
methodologies for these determinations are well-established in organic chemistry.

Melting Point Determination

A standard protocol for melting point determination would involve the following steps:

o Sample Preparation: A small, dry sample of crystalline 5,8-dibromo-2-methylquinoxaline is
finely powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus (e.g., a Thiele tube with oil bath or an
automated digital instrument) is used.

e Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted.
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Solubility Determination

A general procedure for determining the qualitative solubility of a compound like 5,8-dibromo-
2-methylquinoxaline is as follows:

e Solvent Selection: A range of common laboratory solvents of varying polarities (e.g., water,
ethanol, methanol, acetone, ethyl acetate, dichloromethane, toluene, hexane) would be
selected.

e Procedure: A small, measured amount of the solute (e.g., 10 mg) is added to a specific
volume of the solvent (e.g., 1 mL) in a test tube at a controlled temperature (e.g., 25 °C).

o Observation: The mixture is agitated, and the solubility is observed and categorized (e.g.,
soluble, sparingly soluble, insoluble). For quantitative analysis, techniques such as
gravimetric analysis after solvent evaporation or spectroscopic methods (e.g., UV-Vis
spectrophotometry) using a calibration curve would be employed.

Logical Relationship of Synthesis

While experimental details for the target compound are scarce, a logical workflow for its
synthesis can be inferred from general quinoxaline synthesis methods. The most common
route involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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